Cas no 2338-03-6 ((S)-2-Amino-4-oxobutanoic acid)

• Product Name: (S)-2-Amino-4-oxobutanoic acid
• CAS No: 2338-03-6
• MF: C₄H₇NO₃
• MW: 117.103281259537
• CID: 856014
• PubChem ID: 439235
• Update Time: 2025-04-19

(S)-2-Amino-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• (S)-2-Amino-4-oxobutanoic acid
• L-Aspartate-4-semialdehyde
• ASPARTIC .BETA.-SEMIALDEHYDE
• (s)-2-amino-4-oxobutyric acid
• aspartate semi-aldehyde
• L-aspartate-semialdehyde
• Aspartic beta-semialdehyde
• NM79MG686B
• L-Aspartate 4-semialdehyde
• UNII-NM79MG686B
• L-aspartate b-semialdehyde
• C00441
• 2-Amino-4-oxobutanoic acid, (2S)-
• AKOS006339225
• SCHEMBL4291341
• L-Aspartic acid beta-semialdehyde
• 2-Amino-4-oxo-, (S)-butanoic acid
• CHEBI:18051
• Q61014522
• L-aspartic acid 4-semialdehyde
• 3-Formylalanine
• Aspartate beta-semialdehyde
• 2338-03-6
• CHEMBL404100
• DTXSID201336656
• Aspartate semialdehyde
• L-Aspartic-4-semialdehyde
• L-ASPARTIC ACID .BETA.-SEMIALDEHYDE
• (2S)-2-amino-4-oxobutanoic acid
• EN300-7590431
• (S)-2-Amino-4-oxobutanoicacid
• L-Aspartic 4-semialdehyde

• MDL： MFCD19203867
• Inchi： 1S/C4H7NO3/c5-3(1-2-6)4(7)8/h2-3H,1,5H2,(H,7,8)/t3-/m0/s1
• InChI Key： HOSWPDPVFBCLSY-VKHMYHEASA-N
• SMILES： OC([C@H](CC=O)N)=O

Computed Properties

• Exact Mass: 117.04261
• Monoisotopic Mass: 117.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.9
• Topological Polar Surface Area: 80.4Ų

Experimental Properties

• PSA: 80.39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives L-alpha-amino acids